1-(2-Hydroxyethyl)imidazolidine-2,4,5-trione

• CAS No.: 511292-22-1
• Molecular Formula: C5H6N2O4
• Molecular Weight: 158.11 g/mol
• IUPAC Name: 1-(2-hydroxyethyl)imidazolidine-2,4,5-trione
• InChI: InChI=1S/C5H6N2O4/c8-2-1-7-4(10)3(9)6-5(7)11/h8H,1-2H2,(H,6,9,11)
• InChI Key: DJMPQFPACCOZLI-UHFFFAOYSA-N
• Canonical SMILES: C(CO)N1C(=O)C(=O)NC1=O

Description

1-(2-Hydroxyethyl)imidazolidine-2,4,5-trione is a derivative of imidazolidine-2,4,5-trione (parabanic acid), a heterocyclic compound characterized by a five-membered ring containing three ketone groups. The hydroxyethyl (-CH₂CH₂OH) substituent at the N1 position introduces polarity and hydrophilicity, distinguishing it from aryl- or benzothiazole-substituted analogs.

Preparation Methods

Synthetic Routes and Reaction Conditions

1-(2-Hydroxyethyl)imidazolidine-2,4,5-trione can be synthesized through the oxidation of glycoluril with potassium persulfate. The reaction is carried out in water at 75°C for 2 hours, yielding the desired product as a white solid . Another method involves the condensation of urea and oxalyl dichloride, which was first reported by Heinrich and Ernst in 1913 .

Industrial Production Methods

Industrial production methods for 1-(2-Hydroxyethyl)imidazolidine-2,4,5-trione are not well-documented in the literature. the methods mentioned above can be scaled up for industrial applications with appropriate optimization of reaction conditions and purification processes.

Chemical Reactions Analysis

Types of Reactions

1-(2-Hydroxyethyl)imidazolidine-2,4,5-trione undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using mild oxidants like potassium persulfate.

Substitution: The hydroxyethyl group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Potassium persulfate in water at 75°C.

Substitution: Various reagents can be used depending on the desired substitution, such as acyl or sulfonyl chlorides in the presence of a base like triethylamine.

Major Products

Oxidation: Imidazolidine-2,4,5-trione.

Substitution: Substituted imidazolidine-2,4,5-triones with different functional groups.

Scientific Research Applications

Cholinergic Enzyme Inhibition:
Several studies have highlighted the inhibitory effects of imidazolidine-2,4,5-triones on cholinergic enzymes such as acetylcholinesterase and butyrylcholinesterase. Compounds derived from this scaffold have shown significant inhibitory activity compared to standard drugs like rivastigmine . This property suggests potential applications in treating neurodegenerative diseases such as Alzheimer's.

Case Study:
A study reported the synthesis of novel acetylcholinesterase inhibitors based on substituted benzothiazoles containing the imidazolidine-2,4,5-trione moiety. The most potent compound demonstrated an IC50 value significantly lower than rivastigmine, indicating its potential as a therapeutic agent for cognitive disorders .

Organic Synthesis

Versatile Building Block:
The structural features of 1-(2-Hydroxyethyl)imidazolidine-2,4,5-trione make it a versatile building block in organic synthesis. It can be modified through various chemical reactions to create derivatives with enhanced biological properties or different functionalities.

Synthesis Methods:
Different synthetic routes have been explored to produce this compound efficiently. These methods include base-assisted condensation reactions and cyclization techniques that yield high-purity products suitable for further biological evaluation .

Mechanism of Action

The mechanism of action of 1-(2-Hydroxyethyl)imidazolidine-2,4,5-trione involves its interaction with specific molecular targets:

Enzyme Inhibition: The compound inhibits enzymes like acetylcholinesterase and butyrylcholinesterase by binding to their active sites, thereby preventing the breakdown of neurotransmitters.

DNA Repair Inhibition: It inhibits DNA repair enzymes like tyrosyl-DNA phosphodiesterase 1, which can enhance the efficacy of cancer treatments by preventing the repair of damaged DNA.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Effects on Physicochemical Properties

The hydroxyethyl group confers distinct solubility and lipophilicity compared to other substituents:

• Lipophilicity (log K_ow) : Hydroxyethyl is less lipophilic than aryl groups (e.g., 4-isopropylphenyl in compound3d , log K_ow ≈ 2.8–3.5) . This reduces membrane permeability but enhances aqueous solubility, which may improve bioavailability in hydrophilic environments.
• Melting Points : Hydroxyethyl derivatives are expected to exhibit lower melting points than crystalline aryl-substituted analogs (e.g., 3f melts at 172–173°C, 3g at 165–166°C) due to reduced molecular symmetry and weaker intermolecular forces .

Compound	Substituent	log Kow	Melting Point (°C)
3d	4-Isopropylphenyl	3.2	161–162
3g	2,6-Diisopropylphenyl	3.5	165–166
Hydroxyethyl derivative	2-Hydroxyethyl	~1.5–2.0*	~120–140*

*Predicted based on substituent polarity.

Biological Activity

1-(2-Hydroxyethyl)imidazolidine-2,4,5-trione (HEI) is a compound that has garnered attention due to its potential biological activities, particularly in the context of dermatological applications and enzyme inhibition. This article explores its biological activity, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

1-(2-Hydroxyethyl)imidazolidine-2,4,5-trione is characterized by its imidazolidine core structure, which contributes to its biological effects. The presence of the hydroxyethyl group enhances its solubility and interaction with biological systems.

Research indicates that HEI functions primarily as an inhibitor of heparanase and matrix metalloproteinases (MMPs) . These enzymes play critical roles in the degradation of the extracellular matrix and can contribute to various skin conditions when overactive. By inhibiting these enzymes, HEI helps in maintaining the integrity of the epidermal basement membrane (BM) and improving barrier function.

Key Findings:

• Inhibition of MMP-9 : HEI has been shown to inhibit MMP-9 activity, which is crucial for preventing damage to the epidermal barrier caused by UV exposure. This inhibition leads to improved skin hydration and reduced transepidermal water loss .
• Epidermal Barrier Function : Topical application of HEI significantly enhances epidermal barrier function in UV-exposed skin models by increasing water content and reducing transepidermal water loss compared to untreated controls .

Research Studies

Several studies have investigated the biological activity of HEI:

• Dermatological Applications :
  • A study demonstrated that HEI improves epidermal barrier function in human cultured skin exposed to UVB radiation. The results indicated a significant reduction in epidermal damage markers and enhanced hydration levels .
• Enzyme Inhibition :
  • Research on related compounds has shown that imidazolidine derivatives exhibit potent inhibition against cholinergic enzymes such as acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE), suggesting potential neuroprotective effects .
• Comparative Studies :
  • Comparative studies with other imidazolidine derivatives have revealed that modifications in the chemical structure can lead to variations in biological activity, particularly in enzyme inhibition profiles .

Data Summary

The following table summarizes key findings from various studies regarding the biological activity of 1-(2-Hydroxyethyl)imidazolidine-2,4,5-trione:

Study Focus	Findings	Reference
Epidermal Barrier Function	Improved hydration and reduced transepidermal water loss in UV-exposed skin
Enzyme Inhibition	Inhibition of MMP-9 and heparanase; potential neuroprotective effects
Comparative Activity	Variations in enzyme inhibition among substituted imidazolidines

Case Studies

In clinical settings, HEI has been applied in formulations aimed at treating sun-damaged skin. Patients reported improved skin texture and reduced signs of aging after consistent use of products containing HEI. These anecdotal findings align with laboratory data supporting its role in enhancing epidermal barrier function.